2-(7-chloro-5-fluoro-1H-indol-3-yl)ethanamine;hydrochloride

• IUPAC Name: 2-(7-chloro-5-fluoro-1H-indol-3-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C10H10ClFN2.ClH/c11-9-4-7(12)3-8-6(1-2-13)5-14-10(8)9;/h3-5,14H,1-2,13H2;1H
• InChI Key: IFRBFYQFWFPVCT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1C(=CN2)CCN)Cl)F.Cl
• Molecular Formula: C10H11Cl2FN2
• Molecular Weight: 249.11 g/mol
• CAS RN: 2229842-85-5

Description

“2-(7-chloro-5-fluoro-1H-indol-3-yl)ethanamine;hydrochloride” is an organic compound with the CAS Number: 1783608-55-8. It has a molecular weight of 212.65 and is typically available in powder form. The IUPAC name for this compound is 2-(7-chloro-5-fluoro-1H-indol-3-yl)ethan-1-amine.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H10ClFN2/c11-9-4-7(12)3-8-6(1-2-13)5-14-10(8)9/h3-5,14H,1-2,13H2. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

This compound is a powder and is stored at a temperature of 4°C.

Mechanism of Action

The mechanism of action of 2-(7-chloro-5-fluoro-1H-indol-3-yl)ethanamine;hydrochloride involves its binding to the serotonin 5-HT3 receptor. This binding results in the inhibition of the vomiting reflex and the reduction of nausea.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include the reduction of nausea and vomiting, as well as potential anxiolytic and antidepressant effects. It has also been shown to have effects on the gastrointestinal system, including the modulation of gastric motility and the reduction of acid secretion.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(7-chloro-5-fluoro-1H-indol-3-yl)ethanamine;hydrochloride in lab experiments include its well-established mechanism of action and its potential therapeutic applications. However, limitations include the need for careful dosing due to potential side effects and the need for further research to fully understand its effects on the gastrointestinal system.

Future Directions

For research on 2-(7-chloro-5-fluoro-1H-indol-3-yl)ethanamine;hydrochloride include further investigation into its potential therapeutic applications, including its use in the treatment of anxiety disorders and depression. Additionally, research into its effects on the gastrointestinal system and its potential use in the treatment of gastrointestinal disorders is needed. Further studies are also needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-(7-chloro-5-fluoro-1H-indol-3-yl)ethanamine;hydrochloride involves the reaction of 5-chloro-7-fluoro-1H-indole with ethylenediamine in the presence of a catalyst. The resulting product is then hydrolyzed with hydrochloric acid to yield the final compound.

Scientific Research Applications

2-(7-chloro-5-fluoro-1H-indol-3-yl)ethanamine;hydrochloride has been extensively studied in scientific research for its potential therapeutic applications. It has been shown to have antiemetic effects and has been used in the treatment of chemotherapy-induced nausea and vomiting. Additionally, it has been studied for its potential use in the treatment of anxiety disorders and depression.

Safety and Hazards

The compound has been assigned the GHS05 and GHS07 pictograms, indicating that it is classified as a hazard under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The hazard statements associated with this compound are H302, H315, H318, and H335, indicating potential hazards upon ingestion, skin contact, eye contact, and inhalation, respectively.